Cas no 1803581-81-8 (3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride)

• Product Name: 3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride
• CAS No: 1803581-81-8
• MF: C₁₀H₁₂Cl₂FN
• MW: 236.113384246826
• CID: 5718933
• PubChem ID: 91647797
• Update Time: 2025-10-31

3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026744840
• 3-(3-chlorophenyl)-3-fluorocyclobutan-1-aminehydrochloride
• EN300-195398
• 3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine;hydrochloride
• 1803581-81-8
• 3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride

• Inchi： 1S/C10H11ClFN.ClH/c11-8-3-1-2-7(4-8)10(12)5-9(13)6-10;/h1-4,9H,5-6,13H2;1H
• InChI Key： BVQXPWSAHHBXOG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(CC(C1)N)F.Cl

Computed Properties

• Exact Mass: 235.0330829g/mol
• Monoisotopic Mass: 235.0330829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride

Comprehensive Overview of 3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride (CAS No. 1803581-81-8)

3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride (CAS No. 1803581-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring structure and halogen-substituted phenyl group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural motifs, which are often associated with bioactive molecules targeting neurological and metabolic disorders.

The compound's molecular formula and structural features make it a valuable intermediate in synthetic chemistry. Its fluorine and chlorine substituents contribute to its electronic properties, enhancing its reactivity and binding affinity in biological systems. Recent studies have explored its role in modulating enzyme activity and receptor interactions, aligning with the growing demand for novel therapeutic agents in precision medicine.

In the context of current trends, 3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride is frequently discussed in forums focusing on small-molecule drug design and medicinal chemistry. Its relevance to neurodegenerative disease research and metabolic syndrome has also been highlighted, addressing key health concerns such as Alzheimer's and diabetes. These connections make the compound a subject of interest for both academic and industrial researchers.

From a synthetic perspective, the preparation of 3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride involves multi-step organic reactions, including cycloaddition and halogenation processes. Optimizing its synthesis is a common topic in chemical literature, with efforts focused on improving yield and purity. The compound's stability and solubility profiles are also critical factors for its practical application in formulation development.

Environmental and safety considerations are integral to the discussion of CAS No. 1803581-81-8. While the compound is not classified as hazardous under standard regulations, proper handling protocols are emphasized in laboratory settings. This aligns with broader industry movements toward green chemistry and sustainable practices, which are increasingly prioritized in chemical manufacturing.

In summary, 3-(3-chlorophenyl)-3-fluorocyclobutan-1-amine hydrochloride represents a versatile and scientifically significant compound. Its potential in pharmaceutical applications, combined with its intriguing chemical properties, ensures its continued relevance in research and development. As the scientific community explores new frontiers in drug discovery, this compound is poised to play a pivotal role in advancing therapeutic innovations.